Cas no 1806150-08-2 (4-(Chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1806150-08-2
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• CID: 4838554
• Update Time: 2025-10-18

4-(Chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9ClF3NO2/c1-5-8(15-2)6(4-10)3-7(14-5)16-9(11,12)13/h3H,4H2,1-2H3
• InChI Key： BIVYHGHYYUIJGZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C)C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 4-(Chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine

4-(Chloromethyl)-3-Methoxy-2-Methyl-6-(Trifluoromethoxy)Pyridine: A Comprehensive Overview (CAS No. 1806150-08-2)

4-(Chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806150-08-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, methoxy, and trifluoromethoxy substituents on a pyridine ring, which confer it with a range of valuable properties and potential applications.

The chloromethyl group is particularly noteworthy for its reactivity, enabling the compound to participate in various chemical reactions such as nucleophilic substitution and coupling reactions. This reactivity makes it an attractive intermediate in the synthesis of more complex molecules, including those with therapeutic potential. The presence of the methoxy group enhances the compound's solubility and stability, while the trifluoromethoxy substituent imparts unique electronic and steric properties that can influence the compound's biological activity.

In recent years, significant advancements have been made in understanding the biological and pharmacological properties of 4-(chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine. Studies have shown that this compound exhibits potent activity against various biological targets, making it a promising candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit selective inhibition of specific enzymes involved in cancer pathways, suggesting potential applications in oncology.

Beyond its direct biological activity, 4-(chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine has also been explored as a building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an ideal starting material for the preparation of compounds with diverse biological activities. For example, a study published in Organic Letters reported the successful synthesis of several novel derivatives using this compound as a key intermediate, leading to the discovery of new compounds with enhanced potency and selectivity.

The synthetic accessibility of 4-(chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine has further contributed to its importance in chemical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the sequential addition of reagents to a pyridine core, followed by functional group transformations to introduce the desired substituents. These synthetic strategies not only facilitate large-scale production but also allow for the exploration of structural variations to optimize biological activity.

In addition to its role in drug discovery, 4-(chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine has found applications in other areas of chemistry and materials science. Its unique electronic properties make it suitable for use in the development of functional materials, such as those used in electronic devices and sensors. Research in this area has shown that compounds with similar structures can be used to enhance the performance of organic electronic materials, opening up new possibilities for technological innovation.

The safety profile of 4-(chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound is generally well-tolerated at appropriate doses, although precautions should be taken during handling due to its reactivity and potential for forming reactive intermediates. These findings underscore the importance of proper safety measures and regulatory compliance in both research and industrial settings.

In conclusion, 4-(chloromethyl)-3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806150-08-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features, reactivity, and biological activity make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.